Cas no 1545735-88-3 (5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one
• CAS No: 1545735-88-3
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6039735
• PubChem ID: 82925809
• Update Time: 2025-06-14

5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one
• EN300-1107778
• AKOS021245064
• 1545735-88-3

• Inchi： 1S/C11H18N2O/c1-3-9(4-2)7-13-8-10(12)5-6-11(13)14/h5-6,8-9H,3-4,7,12H2,1-2H3
• InChI Key： SNFDYUHIYYQELB-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CC(CC)CC)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one (CAS: 1545735-88-3)

In recent years, the compound 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one (CAS: 1545735-88-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridinone scaffold and ethylbutyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one. Recent publications highlight novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined, cost-effective synthesis method that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing its feasibility for industrial applications.

Pharmacological investigations have revealed that 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one exhibits potent activity against specific biological targets. In vitro and in vivo studies suggest its efficacy as a modulator of certain enzyme pathways, particularly those involved in inflammatory and neurodegenerative diseases. A recent preclinical trial reported in Bioorganic & Medicinal Chemistry Letters showed that the compound significantly reduced markers of neuroinflammation in animal models, positioning it as a potential candidate for treating conditions such as Alzheimer's disease.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore modifications of the pyridinone core and the ethylbutyl side chain. These studies aim to enhance the compound's bioavailability and target specificity. Computational modeling and molecular docking simulations have played a crucial role in identifying key interactions between the compound and its biological targets, as detailed in a 2024 Nature Communications article. Such insights are invaluable for the design of next-generation derivatives with improved therapeutic profiles.

Despite these advancements, challenges remain in the clinical translation of 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future research. Ongoing studies are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles, as highlighted in a recent review in Advanced Drug Delivery Reviews.

In conclusion, 5-amino-1-(2-ethylbutyl)-1,2-dihydropyridin-2-one (CAS: 1545735-88-3) represents a promising scaffold in medicinal chemistry with broad therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications will be essential for realizing its full potential in drug development. The integration of multidisciplinary approaches, including synthetic chemistry, pharmacology, and computational biology, will be key to advancing this compound toward clinical use.